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Compound of Interest

Compound Name: 2-fluoro-7H-purine

Cat. No.: B075774 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and operational and disposal plans for handling 2-fluoro-7H-purine. Given

the absence of a specific Safety Data Sheet (SDS) for 2-fluoro-7H-purine, this guidance is

based on the hazardous properties of structurally similar compounds, such as 6-chloro-2-

fluoro-9H-purine and 2-fluoroadenine.[1][2] It is imperative to handle this compound with

caution, assuming it may be harmful if swallowed, cause skin and eye irritation, and irritate the

respiratory tract.[1][2]

Immediate Safety Information
Potential Hazards: Based on analogous compounds, 2-fluoro-7H-purine should be treated as

a hazardous substance with the following potential risks:

Acute Oral Toxicity: Harmful if swallowed.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1][2]

Respiratory Tract Irritation: May cause respiratory irritation.[1][2]

First Aid Measures: In the event of exposure, immediate action is critical.
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Exposure Route First Aid Procedure

If Inhaled

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[3]

In Case of Skin Contact

Immediately wash the affected area with plenty

of soap and water while removing all

contaminated clothing and shoes. Seek medical

attention if irritation persists.[1][3]

In Case of Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Seek immediate

medical attention.[1][3]

If Swallowed

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-fluoro-7H-purine to minimize exposure.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant, disposable

gloves (e.g., nitrile).
To prevent skin contact.

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect eyes from dust and

splashes.[4]

Body Protection A long-sleeved laboratory coat.
To prevent contamination of

personal clothing.[4]

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood. If a fume hood is

not available or if dust is

generated, a NIOSH-approved

N95 respirator or higher is

required.[4]

To prevent inhalation of

airborne particles.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of 2-fluoro-7H-
purine.

Preparation:

Designate a specific area for handling, such as a chemical fume hood.

Ensure all necessary PPE is readily available and in good condition.

Have an emergency plan in place, and ensure all personnel are familiar with it.

Verify that an eyewash station and safety shower are accessible.[3]

Weighing and Aliquoting:

Perform all manipulations that may generate dust, such as weighing and transferring,

within a chemical fume hood to minimize inhalation exposure.
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Use appropriate tools (e.g., spatulas, weigh paper) to handle the solid compound.

Close the container tightly after use.

Dissolving:

When preparing solutions, add the solid 2-fluoro-7H-purine to the solvent slowly to avoid

splashing.

If the solvent is volatile, ensure adequate ventilation.

Post-Handling:

Thoroughly wash hands and any exposed skin after handling, even if gloves were worn.[3]

Decontaminate all work surfaces and equipment after use.

Disposal Plan
All waste materials contaminated with 2-fluoro-7H-purine must be treated as hazardous

waste.

Waste Segregation:

Collect all solid waste (e.g., contaminated gloves, weigh paper, pipette tips) in a dedicated,

clearly labeled hazardous waste container.

Collect all liquid waste in a separate, compatible, and clearly labeled hazardous waste

container.

Container Management:

Keep hazardous waste containers securely closed when not in use.

Store waste containers in a designated, well-ventilated, and secure area.

Disposal Protocol:
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Dispose of all hazardous waste through your institution's Environmental Health and Safety

(EHS) office.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of 2-fluoro-7H-purine waste down the drain or in the regular trash.

Experimental Workflow
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Workflow for Safe Handling of 2-Fluoro-7H-Purine
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Caption: Workflow for the safe handling of 2-fluoro-7H-purine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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